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Compound of Interest

Compound Name: DLin-K-C3-DMA

Cat. No.: B11929195

An In-depth Examination of the Chemical Structure, Properties, and Applications of a Key
Cationic Lipid in Nucleic Acid Delivery

DLin-K-C3-DMA ((3-(2,2-di((9Z,12Z)-octadeca-9,12-dien-1-yl)-1,3-dioxolan-4-yl)-N,N-
dimethylpropan-1-amine)) is a synthetic, ionizable cationic lipid that has garnered significant
attention within the fields of drug delivery and gene therapy. Its chemical structure is specifically
designed to facilitate the encapsulation of nucleic acids, such as siRNA and mRNA, into lipid
nanoparticles (LNPs) and to enable their efficient delivery into target cells. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
experimental protocols related to DLin-K-C3-DMA, intended for researchers, scientists, and
professionals in drug development.

Chemical Structure and Physicochemical Properties

DLin-K-C3-DMA is characterized by a tertiary amine head group, a ketal linker, and two
unsaturated linoley! lipid tails.[1][2] The tertiary amine is crucial for its pH-responsive charge,
being relatively neutral at physiological pH and becoming protonated (positively charged) in the
acidic environment of endosomes. This property is fundamental to both the encapsulation of
negatively charged nucleic acids and their subsequent release into the cytoplasm. The two
linoleyl chains provide the necessary lipophilicity for the formation of the lipid bilayer of the
nanoparticle.

A summary of the key chemical and physicochemical properties of DLin-K-C3-DMA is
presented in the table below.
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Property Value Source
3-(2,2-di((9Z,122)-octadeca-
9,12-dien-1-yl)-1,3-dioxolan-4-

IUPAC Name , [1][2]
yI)-N,N-dimethylpropan-1-
amine

CAS Number 1217306-46-1 [1]

Molecular Formula C44H81NO2

Molecular Weight 656.1 g/mol

Calculated XLogP3 15.3

Ka (proxy from DLin-MC3-
PKa (proxy ~6.44

DMA)

Synthesis of DLin-K-C3-DMA

While a detailed, step-by-step published synthesis protocol specifically for DLin-K-C3-DMA is

not readily available, a plausible synthetic route can be constructed based on the synthesis of

structurally similar ionizable lipids such as DLin-KC2-DMA. The synthesis would likely involve

the reaction of a suitable amine-containing building block with the appropriate lipid tails. A

generalized synthetic scheme is proposed below.
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Proposed Synthesis of DLin-K-C3-DMA
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Mechanism of DLin-K-C3-DMA Mediated Nucleic Acid Delivery
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LNP Formulation Workflow

1. Prepare Lipid Stock
(DLin-K-C3-DMA, DSPC,
Cholesterol, PEG-Ilipid)
in Ethanol

i

2. Prepare Nucleic Acid
Stock in Aqueous Buffer
(e.g., Citrate Buffer, pH 4)

(4. LNP Self-Assembly)

'

5. Dialysis/Buffer Exchange

(vs. PBS, pH 7.4)
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(6. Sterile Filtration)

8. Storage
(e.g., 4°C or -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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